Cas no 1897872-40-0 (3-hydroxy-1-(3-hydroxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(3-hydroxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1897872-40-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 5921483
• PubChem ID: 115025711
• Update Time: 2025-05-20

3-hydroxy-1-(3-hydroxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(3-hydroxyphenyl)cyclobutane-1-carboxylic acid
• 1897872-40-0
• EN300-1801021

• Inchi： 1S/C11H12O4/c12-8-3-1-2-7(4-8)11(10(14)15)5-9(13)6-11/h1-4,9,12-13H,5-6H2,(H,14,15)
• InChI Key： YPWXEIZAXORLAE-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=CC=C(C=2)O)C1

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-hydroxy-1-(3-hydroxyphenyl)cyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-1-(3-hydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 1897872-40-0)

3-hydroxy-1-(3-hydroxyphenyl)cyclobutane-1-carboxylic acid, identified by the chemical identifier CAS No. 1897872-40-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclobutane core substituted with hydroxyl and phenyl groups, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple hydroxyl functional groups enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 3-hydroxy-1-(3-hydroxyphenyl)cyclobutane-1-carboxylic acid consists of a cyclobutane ring with hydroxyl groups at the 1 and 3 positions, and a phenyl ring attached at the 1-position of the cyclobutane. This arrangement creates a molecule with both aromatic and aliphatic characteristics, which can be exploited in various synthetic pathways. The hydroxyl groups contribute to hydrogen bonding capabilities, which are crucial in drug design for improving solubility and binding affinity to biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of this compound. Studies using molecular modeling techniques suggest that the flexibility imparted by the cyclobutane ring allows for conformational changes that may enhance interactions with enzymes or receptors. This has opened up new avenues for designing molecules with tailored biological activities.

In the realm of drug discovery, 3-hydroxy-1-(3-hydroxyphenyl)cyclobutane-1-carboxylic acid has been explored as a precursor in the synthesis of potential therapeutic agents. Its unique structural motif, combining a cycloalkane with an aromatic ring and multiple hydroxyl substituents, makes it an attractive scaffold for medicinal chemists. Researchers have been particularly interested in its potential as an intermediate in the development of anti-inflammatory and analgesic compounds.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available precursors. One common approach involves the formation of the cyclobutane core through cyclization reactions, followed by functionalization at specific positions to introduce the hydroxyl and phenyl groups. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing unwanted side products and improving yields.

Recent publications have highlighted the utility of 3-hydroxy-1-(3-hydroxyphenyl)cyclobutane-1-carboxylic acid in the development of novel bioactive molecules. For instance, researchers have demonstrated its role as a key intermediate in the synthesis of derivatives that exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. The ability to modify its structure while retaining key functional groups has allowed for the exploration of diverse biological pathways.

The biological activity of this compound has been further investigated through in vitro assays. Initial studies have shown promising results in terms of interaction with specific targets, suggesting potential therapeutic applications. However, further research is needed to fully elucidate its mechanism of action and to assess its safety profile. Preclinical studies are underway to evaluate its efficacy and potential side effects in animal models.

From a synthetic chemistry perspective, 3-hydroxy-1-(3-hydroxyphenyl)cyclobutane-1-carboxylic acid represents an interesting challenge due to its structural complexity. The combination of cyclic and aromatic moieties requires careful consideration during synthesis to ensure regioselectivity and functional group compatibility. Recent developments in green chemistry have also influenced approaches to its preparation, emphasizing sustainable methodologies that minimize waste and hazardous byproducts.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. As computational tools become more sophisticated, virtual screening methods are being employed to identify new derivatives with enhanced properties. Additionally, biocatalytic approaches are being explored as alternative synthetic routes, offering a more environmentally friendly alternative to traditional organic synthesis.

In conclusion, 3-hydroxy-1-(3-hydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 1897872-40-0) is a versatile molecule with significant potential in pharmaceutical research. Its unique structure, reactivity, and biological relevance make it a valuable asset for chemists and biologists alike. As our understanding of its properties continues to grow, so too will its applications in developing novel therapeutic agents and advanced materials.